Cas no 1261843-98-4 (4-(Difluoromethyl)quinolin-7-ol)

• Product Name: 4-(Difluoromethyl)quinolin-7-ol
• CAS No: 1261843-98-4
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 4822545
• Update Time: 2025-05-20

4-(Difluoromethyl)quinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)quinolin-7-ol
• 4-(Difluoromethyl)-7-hydroxyquinoline

• Inchi： 1S/C10H7F2NO/c11-10(12)8-3-4-13-9-5-6(14)1-2-7(8)9/h1-5,10,14H
• InChI Key： OWZBMNGJLLPJTG-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C2C=C(C=CC=12)O)F

Computed Properties

• Exact Mass: 195.05
• Monoisotopic Mass: 195.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)quinolin-7-ol

4-(Difluoromethyl)quinolin-7-ol: A Comprehensive Overview

The compound 4-(Difluoromethyl)quinolin-7-ol, also known by its CAS number 1261843-98-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system widely studied for its diverse applications. The presence of the difluoromethyl group at the 4-position and the hydroxyl group at the 7-position introduces unique electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of 4-(Difluoromethyl)quinolin-7-ol in drug discovery. Its structural features, including the electron-withdrawing difluoromethyl group and the hydroxyl group, contribute to its ability to interact with biological targets such as enzymes and receptors. This makes it a promising candidate for the development of new therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The synthesis of 4-(Difluoromethyl)quinolin-7-ol involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further studies. The stability of the compound under various conditions has also been extensively investigated, making it suitable for long-term storage and use in experimental settings.

In terms of applications, 4-(Difluoromethyl)quinolin-7-ol has shown potential as a precursor for more complex molecules. Its ability to undergo further functionalization allows chemists to explore a wide range of derivatives, each with distinct properties tailored for specific applications. For instance, modifications to the difluoromethyl group or the hydroxyl group can significantly alter the compound's solubility, bioavailability, or binding affinity to target molecules.

From an environmental perspective, the ecological impact of 4-(Difluoromethyl)quinolin-7-ol has been a topic of interest. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under standard test conditions, which is reassuring for its potential use in industrial or agricultural settings. However, further research is needed to fully understand its behavior in different ecosystems and its potential for bioaccumulation.

The pharmacokinetic properties of 4-(Difluoromethyl)quinolin-7-ol have also been explored in preclinical models. These studies provide valuable insights into its absorption, distribution, metabolism, and excretion profiles, which are critical for determining its suitability as a drug candidate. The compound's ability to cross biological membranes and its metabolic stability are particularly important factors that influence its therapeutic potential.

In conclusion, 4-(Difluoromethyl)quinolin-7-ol is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure, combined with its favorable properties, makes it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of molecular design and drug discovery.